Cas no 1072952-21-6 ((2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1072952-21-6
• MF: C₁₀H₁₂BF₃O₃
• MW: 248.006693840027
• MDL: MFCD04972374
• CID: 819929
• PubChem ID: 44754780
• Update Time: 2025-11-02

(2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid
• (2-Isopropoxy-4-(trifluoromethyl)-phenyl)boronic acid
• 2-Isopropoxy-4-(trifluoromethyl)phenylboronic acid
• 2-Isopropoxy-4-trifluoroMethylphenylboronic acid
• BORONIC ACID, B-[2-(1-METHYLETHOXY)-4-(TRIFLUOROMETHYL)PHENYL]-
• XSB95221
• AB20946
• [2-Isopropoxy-4-(trifluoromethyl)phenyl]boronic acid
• 1072952-21-6
• DB-084263
• D71345
• DTXSID10660513
• BS-25528
• [2-propan-2-yloxy-4-(trifluoromethyl)phenyl]boronic acid
• MFCD04972374
• {2-[(Propan-2-yl)oxy]-4-(trifluoromethyl)phenyl}boronic acid
• 2-isopropoxy-4-(trifluoromethyl)phenylboronicacid
• CS-0174160
• AKOS015838529

• MDL： MFCD04972374
• Inchi： 1S/C10H12BF3O3/c1-6(2)17-9-5-7(10(12,13)14)3-4-8(9)11(15)16/h3-6,15-16H,1-2H3
• InChI Key： IGJULKZGKYXWAR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(B(O)O)=C(C=1)OC(C)C)(F)F

Computed Properties

• Exact Mass: 248.08300
• Monoisotopic Mass: 248.0831589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.17240

Additional information on (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid

Comprehensive Guide to (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid (CAS No. 1072952-21-6)

(2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid (CAS No. 1072952-21-6) is a specialized boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are known for their versatility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the trifluoromethyl group and the isopropoxy moiety enhances its reactivity and solubility, making it a valuable building block for complex molecular architectures.

The chemical structure of (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid features a phenyl ring substituted with a boronic acid group at the 1-position, a trifluoromethyl group at the 4-position, and an isopropoxy group at the 2-position. This unique arrangement imparts distinct electronic and steric properties, facilitating its use in catalysis, drug discovery, and polymer chemistry. Researchers often seek this compound for its ability to introduce fluorinated aromatic motifs into target molecules, a strategy increasingly popular in the design of bioactive compounds.

In pharmaceutical applications, (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid serves as a key intermediate in the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). The trifluoromethyl group is particularly valued for its ability to improve metabolic stability and membrane permeability, addressing common challenges in drug development. Recent trends in AI-driven drug discovery have further amplified interest in this compound, as computational models highlight its potential for targeting protein-protein interactions.

Beyond pharmaceuticals, (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid finds applications in agrochemicals and advanced materials. Its incorporation into liquid crystals and organic semiconductors has been explored for next-generation displays and electronic devices. The compound's compatibility with green chemistry protocols, such as aqueous-phase reactions and recyclable catalysts, aligns with the growing demand for sustainable synthetic methods.

The market for boronic acid derivatives like (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid is expanding, driven by advancements in personalized medicine and bioconjugation techniques. Suppliers often highlight its high purity (>97%) and stability under inert conditions, catering to the stringent requirements of GMP manufacturing. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, ensuring reproducibility in research and industrial settings.

Frequently asked questions about (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid include its storage conditions (recommended at 2-8°C under nitrogen), compatibility with Pd-catalysts, and scalability in multi-step syntheses. Recent publications emphasize its role in C-H functionalization and late-stage diversification, reflecting broader trends in click chemistry and fragment-based drug design.

For researchers optimizing Suzuki couplings, this compound offers a balance between reactivity and selectivity, particularly in sterically demanding systems. Its electron-withdrawing and steric effects can be fine-tuned by modifying reaction parameters, a topic covered in detail by leading journals like Organic Letters and Chemical Communications.

In summary, (2-Isopropoxy-4-(trifluoromethyl)phenyl)boronic acid (CAS No. 1072952-21-6) represents a critical tool for modern synthetic chemists, bridging academic innovation and industrial applications. Its multifunctional design continues to inspire solutions in medicinal chemistry, materials science, and beyond, solidifying its position as a staple in the organoboron toolkit.